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Compound of Interest
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Compound Name:

1H-pyrazol-4-amine
CAS No.: 895929-68-7

Cat. No.: B1277272
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For Researchers, Scientists, and Drug Development Professionals

Substituted pyrazol-4-amines represent a versatile class of heterocyclic compounds that have
garnered significant attention in medicinal chemistry due to their broad spectrum of biological
activities. This technical guide provides an in-depth overview of the potential therapeutic
applications of these compounds, focusing on their anticancer, antimicrobial, and anti-
inflammatory properties. The information presented herein is intended to serve as a
comprehensive resource for researchers, scientists, and drug development professionals
engaged in the discovery and design of novel therapeutic agents.

Anticancer Activity: Kinase Inhibition

A primary area of investigation for substituted pyrazol-4-amines is their potent inhibitory activity
against various protein kinases, which are crucial regulators of cell signaling pathways often
dysregulated in cancer.

Cyclin-Dependent Kinase (CDK) Inhibition
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Substituted pyrazol-4-amines have emerged as promising inhibitors of CDKs, particularly
CDK2, which plays a key role in cell cycle progression.[1] Inhibition of CDK2 can lead to cell
cycle arrest and apoptosis in cancer cells.

Table 1: In Vitro Activity of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine Derivatives against
CDK2[1]

Antiproliferative Activity
Compound CDK2 Inhibition (Ki, pM) (GI50, pM) - Ovarian
Cancer Cells

15 0.005 0.127 - 0.560

Note: GI50 represents the concentration causing 50% growth inhibition.

Janus Kinase (JAK) Inhibition

The JAK/STAT signaling pathway is implicated in various cancers and inflammatory diseases.
Certain 4-amino-(1H)-pyrazole derivatives have demonstrated potent inhibition of JAK family
kinases.

Table 2: In Vitro Inhibitory Activity of 4-Amino-(1H)-pyrazole Derivatives against JAK Kinases[2]

Compound JAK1 IC50 (nM) JAK2 IC50 (nM) JAKS3 IC50 (nM)

3f 3.4 2.2 3.5

97% inhibition at 20 99% inhibition at 20 95% inhibition at 20

Ruxaolitinib (Control) M M
n n

Note: IC50 is the half-maximal inhibitory concentration.

Aurora Kinase Inhibition

Aurora kinases are essential for mitotic progression, and their overexpression is common in
many cancers. Pyrazol-4-yl ureas, such as AT9283, have been identified as multi-targeted
kinase inhibitors with potent activity against Aurora kinases.
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Table 3: In Vitro Inhibitory Activity of AT9283 against Various Kinases

Kinase Target AT9283 IC50 (nM)

Aurora A ~3

Aurora B ~3

JAK2 Data not specified in abstract
Abl (T315I) Data not specified in abstract

Casein Kinase 1 (CK1) Inhibition

N-(1H-Pyrazol-3-yl)quinazolin-4-amines have been identified as a novel class of inhibitors for
Casein Kinase 18/e (CK1d/g), which are implicated in neurodegenerative diseases and cancer.

[3]

Table 4: Cytotoxic Activity of N-(1H-Pyrazol-3-yl)quinazolin-4-amines|[3]

Compound Cell Line Cytotoxic Activity

PANC-1 (Pancreatic ductal ) ] o
3c ) Selective cytotoxic activity
adenocarcinoma)

Antimicrobial Activity

Several studies have highlighted the potential of substituted pyrazole derivatives, including
those with amino functionalities, as effective antimicrobial agents against a range of bacterial
and fungal pathogens.

Table 5: Antimicrobial Activity of Selected Pyrazole Derivatives
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Compound Class Organism(s) Activity Reference
Pyrazole-4- Staphylococcus

carbaldehyde aureus, Escherichia Pronounced effect [4]
derivatives coli, Candida albicans

3-Aryl substituted
Excellent to good

pyrazole-4- Pathogenic bacteria ] [5]
efficacy

carbaldehydes

Pyrazoline-1- N

i ] Gram-positive and

thiocarboxamides and ] Moderate to potent

o Gram-negative o [6]

isonicotinoyl activity

) bacteria, fungi
pyrazolines

Anti-inflammatory Activity

Substituted pyrazoles have been investigated for their anti-inflammatory properties, with some
derivatives showing significant inhibition of edema in preclinical models.

Table 6: Anti-inflammatory Activity of Trisubstituted Pyrazole Derivatives[7]

Compound Series Edema Inhibition (%) Comparison
78a-e 13-93 Comparable to celecoxib
79a-e 58 -93 Comparable to celecoxib

Experimental Protocols
In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol outlines a general method for determining the half-maximal inhibitory
concentration (IC50) of a test compound against a specific kinase.

e Preparation of Reagents:

o Prepare a stock solution of the test compound (e.g., substituted pyrazol-4-amine) in a
suitable solvent like DMSO.
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o Prepare serial dilutions of the test compound in assay buffer.

o Prepare a solution of the target kinase and its specific substrate peptide in the assay
buffer.

o Prepare an ATP solution in the assay buffer.

e Assay Procedure:

o

In a 96-well plate, add a small volume (e.g., 5 yL) of the serially diluted test compound or
vehicle control (DMSO) to each well.

o Add the kinase solution to each well and incubate at room temperature for a defined
period (e.g., 10-15 minutes) to allow for inhibitor binding.

o Initiate the kinase reaction by adding the ATP/substrate mixture to each well.

o Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 60
minutes).

 Signal Detection:

o Stop the kinase reaction and measure the amount of ADP produced using a commercial
luminescence-based kit (e.g., ADP-Glo™ Kinase Assay). This typically involves a two-step
process:

1. Add a reagent to stop the kinase reaction and deplete the remaining ATP.

2. Add a second reagent to convert the generated ADP into ATP, which then drives a
luciferase reaction, producing a luminescent signal.

o Data Analysis:

[e]

Measure the luminescence using a plate reader.

o

Plot the luminescence signal against the logarithm of the inhibitor concentration.

[¢]

Fit the data to a sigmoidal dose-response curve to determine the IC50 value.
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Workflow for In Vitro Kinase Inhibition Assay.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric
assay for assessing cell metabolic activity as an indicator of cell viability, proliferation, and

cytotoxicity.
o Cell Seeding:

o Seed cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and
allow them to adhere overnight in a humidified incubator (37°C, 5% CO2).

o Compound Treatment:
o Prepare serial dilutions of the test compound in cell culture medium.

o Remove the old medium from the cells and replace it with the medium containing the test
compound at various concentrations. Include a vehicle control (e.g., DMSO) and a positive
control for cytotoxicity.

o Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).
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e MTT Incubation:

o Prepare a stock solution of MTT (e.g., 5 mg/mL in PBS) and dilute it in serum-free medium
to a working concentration (e.g., 0.5 mg/mL).

o Remove the treatment medium and add the MTT working solution to each well.

o Incubate the plate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to
purple formazan crystals.

e Formazan Solubilization:
o Carefully remove the MTT solution.

o Add a solubilizing agent (e.g., DMSO or a solution of SDS in HCI) to each well to dissolve
the formazan crystals.

o Data Acquisition:

o Measure the absorbance of the solution at a specific wavelength (typically between 540
and 590 nm) using a microplate reader.

e Data Analysis:
o Calculate the percentage of cell viability relative to the vehicle control.

o Plot the percentage of viability against the logarithm of the compound concentration to
determine the IC50 value.
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Experimental Workflow for MTT Cytotoxicity Assay.
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Antimicrobial Susceptibility Testing (Broth
Microdilution)

This method determines the minimum inhibitory concentration (MIC) of an antimicrobial agent.

Preparation of Inoculum:

o Prepare a standardized suspension of the test microorganism in a suitable broth (e.g.,
Mueller-Hinton Broth) to a specific turbidity (e.g., 0.5 McFarland standard).

Preparation of Antimicrobial Dilutions:

o In a 96-well microtiter plate, prepare serial twofold dilutions of the test compound in the
broth.

Inoculation:

o Inoculate each well with the standardized microbial suspension. Include a positive control
(microorganism with no compound) and a negative control (broth only).

Incubation:

o Incubate the plate under appropriate conditions (e.g., 35-37°C for 16-20 hours for
bacteria).

Determination of MIC:

o Visually inspect the wells for turbidity. The MIC is the lowest concentration of the
compound that completely inhibits visible growth of the microorganism.

Anti-inflammatory Assay (Carrageenan-ilnduced Paw
Edema)

This in vivo assay is used to evaluate the anti-inflammatory activity of a compound.

¢ Animal Preparation:
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o Use a suitable animal model (e.g., rats or mice) and acclimate them to the laboratory
conditions.

Compound Administration:

o Administer the test compound orally or intraperitoneally at various doses. A control group
receives the vehicle, and a positive control group receives a standard anti-inflammatory
drug (e.g., indomethacin).

Induction of Inflammation:

o After a set time (e.g., 30-60 minutes) following compound administration, inject a small
volume of a carrageenan solution (e.g., 1% in saline) into the sub-plantar region of the
right hind paw of each animal to induce localized inflammation and edema.

Measurement of Paw Edema:

o Measure the paw volume or thickness using a plethysmometer or calipers at regular
intervals (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection.

Data Analysis:

o Calculate the percentage of inhibition of edema for each treated group compared to the
vehicle control group.

Signaling Pathways
JAKISTAT Signaling Pathway

The JAK/STAT pathway is a critical signaling cascade for numerous cytokines and growth
factors. Upon ligand binding to its receptor, associated Janus kinases (JAKs) are activated and
phosphorylate the receptor, creating docking sites for Signal Transducer and Activator of
Transcription (STAT) proteins. STATs are then phosphorylated by JAKs, dimerize, and
translocate to the nucleus to regulate gene expression.

Simplified JAK/STAT Signaling Pathway.

Aurora Kinase Signaling in Mitosis
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Aurora kinases, particularly Aurora A and B, are key regulators of mitosis. Aurora A is
associated with centrosome maturation and spindle assembly, while Aurora B, as part of the
chromosomal passenger complex, ensures correct kinetochore-microtubule attachments and
cytokinesis.

Role of Aurora Kinases in Mitosis.

CDK2 in Cell Cycle Regulation

CDK2, in complex with Cyclin E and Cyclin A, is a pivotal regulator of the G1/S transition and
S-phase progression. Its activity is essential for the phosphorylation of substrates like the
retinoblastoma protein (Rb), leading to the activation of E2F transcription factors and the
initiation of DNA replication.

CDK2 Signaling in G1/S Transition.

Casein Kinase 1 (CK1) in Wnt/B-catenin Signaling

CK1 plays a dual role in the Wnt/(3-catenin pathway. In the absence of a Wnt signal, CK1a
phosphorylates (3-catenin, priming it for further phosphorylation by GSK3[ and subsequent
degradation. In the presence of Wnt, CK1d/e can phosphorylate components of the receptor
complex, leading to the stabilization and nuclear translocation of 3-catenin.

Dual Role of CK1 in Wnt/3-catenin Signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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